Cas no 209286-85-1 (5-Chloro-1-(phenylsulfonyl)-4-azaindole)

• Product Name: 5-Chloro-1-(phenylsulfonyl)-4-azaindole
• CAS No: 209286-85-1
• MF: C₁₃H₉ClN₂O₂S
• MW: 292.740760564804
• CID: 4827445
• Update Time: 2025-10-23

5-Chloro-1-(phenylsulfonyl)-4-azaindole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(phenylsulfonyl)-4-azaindole
• 5-chloro-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine
• 1-(benzenesulfonyl)-5-chloropyrrolo[3,2-b]pyridine

• Inchi： 1S/C13H9ClN2O2S/c14-13-7-6-12-11(15-13)8-9-16(12)19(17,18)10-4-2-1-3-5-10/h1-9H
• InChI Key： ZEGAUAITJNVRLG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C=CN2S(C2C=CC=CC=2)(=O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 417
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-Chloro-1-(phenylsulfonyl)-4-azaindole

Introduction to 5-Chloro-1-(phenylsulfonyl)-4-azaindole (CAS No. 209286-85-1)

5-Chloro-1-(phenylsulfonyl)-4-azaindole, identified by its Chemical Abstracts Service (CAS) number 209286-85-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its unique structural features and potential biological activities. The presence of both a chloro substituent and a phenylsulfonyl group on the azaindole core imparts distinct chemical properties that make it a valuable scaffold for drug discovery and molecular innovation.

The compound belongs to the azaindole class, a family of nitrogen-containing heterocycles that have shown promise in various therapeutic applications. Azaindoles, characterized by their five-membered aromatic rings containing two nitrogen atoms, exhibit a broad spectrum of biological interactions. The introduction of electron-withdrawing groups such as the chloro and phenylsulfonyl moieties enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations and biological assays.

In recent years, 5-Chloro-1-(phenylsulfonyl)-4-azaindole has been studied for its potential role in developing novel pharmacological agents. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical and clinical trials. The phenylsulfonyl group, in particular, is known to contribute to binding affinity and metabolic stability, while the chloro substituent can serve as a handle for further derivatization via nucleophilic aromatic substitution or cross-coupling reactions.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to explore interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The combination of electron-deficient aromaticity provided by the chloro group and the steric hindrance introduced by the phenylsulfonyl moiety allows for fine-tuning of physicochemical properties, such as solubility and bioavailability.

Recent advancements in computational chemistry have further highlighted the significance of 5-Chloro-1-(phenylsulfonyl)-4-azaindole. Molecular modeling studies suggest that this compound can effectively engage with key binding pockets of target proteins, offering a strong foundation for structure-based drug design. The azaindole core, with its rigid planar structure, provides excellent spatial orientation for optimal interactions with biological macromolecules. This has spurred interest in using this scaffold as a starting point for generating libraries of derivatives with enhanced pharmacological profiles.

The synthesis of 5-Chloro-1-(phenylsulfonyl)-4-azaindole (CAS No. 209286-85-1) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include the formation of the azaindole ring through cyclization reactions, followed by functionalization at the 5-position with a chloro group. The introduction of the phenylsulfonyl moiety often requires palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, depending on the synthetic route chosen. These methodologies underscore the compound's synthetic accessibility while maintaining high yields and purity standards essential for pharmaceutical applications.

In academic research circles, 5-Chloro-1-(phenylsulfonyl)-4-azaindole has been employed as an intermediate in the development of more complex molecules. Its reactivity allows for further modifications that can tailor specific pharmacological effects. For instance, replacing the chloro group with other substituents can alter binding affinities or metabolic stability, while modifications at the phenylsulfonyl position can introduce additional functionalities such as hydroxyl or amino groups to enhance bioactivity.

The compound's potential extends beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive candidate for exploring new chemical space in materials science and agrochemical applications. By leveraging its heterocyclic core, researchers aim to develop novel materials with enhanced electronic properties or improved biological efficacy in crop protection agents.

As interest in targeted therapies grows, 5-Chloro-1-(phenylsulfonyl)-4-azaindole continues to be evaluated for its suitability in modulating pathways relevant to modern medicine. Preclinical studies have begun to uncover its potential in inhibiting key enzymes involved in disease progression, providing a rationale for further clinical investigation. The compound's ability to interact selectively with biological targets without significant off-target effects makes it an appealing candidate for precision medicine approaches.

The regulatory landscape surrounding this compound is also evolving, reflecting its growing importance in pharmaceutical research. Manufacturers and researchers are adhering to stringent guidelines to ensure safety and efficacy throughout development pipelines. This includes rigorous characterization under Good Manufacturing Practices (GMP) conditions and comprehensive toxicological assessments to support future regulatory submissions.

In conclusion,5-Chloro-1-(phenylsulfonyl)-4-azaindole (CAS No. 209286-85-1) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of chemical features positions it as a versatile tool for medicinal chemists seeking novel therapeutic agents. As research progresses, this compound is poised to play an increasingly significant role in addressing unmet medical needs across multiple therapeutic areas.